N-(2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazin-10-yl)acetamide

• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: N-(2-benzyl-1,3-dihydrobenzo[f][1,3]benzoxazin-10-yl)acetamide
• InChI: InChI=1S/C21H20N2O2/c1-15(24)22-19-9-5-8-17-10-11-20-18(21(17)19)13-23(14-25-20)12-16-6-3-2-4-7-16/h2-11H,12-14H2,1H3,(H,22,24)
• InChI Key: SPSLWYHBBWMUQH-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=CC2=C1C3=C(C=C2)OCN(C3)CC4=CC=CC=C4

Description

N-(2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazin-10-yl)acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have interesting properties that make it a promising candidate for further investigation. In

Mechanism of Action

The mechanism of action of N-(2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazin-10-yl)acetamide is not fully understood. However, it has been found to have potential as a modulator of the dopamine system. This compound has been shown to increase dopamine release in the brain, which could have implications for the treatment of neurological disorders such as Parkinson's disease.
Biochemical and Physiological Effects:
N-(2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazin-10-yl)acetamide has been found to have several biochemical and physiological effects. This compound has been shown to increase dopamine release in the brain, which could have implications for the treatment of neurological disorders. In addition, N-(2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazin-10-yl)acetamide has been found to have potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazin-10-yl)acetamide in lab experiments is its potential as a modulator of the dopamine system. This could have implications for the treatment of neurological disorders. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Future Directions

There are several future directions for research on N-(2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazin-10-yl)acetamide. One area of research is to further investigate its potential as a modulator of the dopamine system. This could have implications for the treatment of neurological disorders such as Parkinson's disease. Another area of research is to investigate its potential as an anti-inflammatory agent. Further research is also needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects.

Synthesis Methods

The synthesis method for N-(2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazin-10-yl)acetamide involves several steps. First, 2-hydroxy-1-naphthaldehyde is reacted with benzylamine to form a Schiff base. This Schiff base is then reduced with sodium borohydride to form the corresponding amine. The amine is then acetylated with acetic anhydride to form N-(2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazin-10-yl)acetamide.

Scientific Research Applications

N-(2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazin-10-yl)acetamide has been studied for its potential use in scientific research. This compound has been found to have interesting properties that make it a promising candidate for further investigation. One area of research where N-(2-benzyl-2,3-dihydro-1H-naphtho[1,2-e][1,3]oxazin-10-yl)acetamide has been studied is in the field of neuroscience. This compound has been found to have potential as a modulator of the dopamine system, which is involved in many neurological disorders.